Cas no 2568496-51-3 (2H-Pyrido[1,2-a]pyrazine, octahydro-, hydrochloride (1:1), (9aR)-)

• Product Name: 2H-Pyrido[1,2-a]pyrazine, octahydro-, hydrochloride (1:1), (9aR)-
• CAS No: 2568496-51-3
• MF: C₈H₁₇ClN₂
• MW: 176.686980962753
• MDL: MFCD31801613
• CID: 5194855
• PubChem ID: 156592214
• Update Time: 2025-05-20

2H-Pyrido[1,2-a]pyrazine, octahydro-, hydrochloride (1:1), (9aR)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[1,2-a]pyrazine, octahydro-, hydrochloride (1:1), (9aR)-
• (R)-Octahydro-2H-pyrido[1,2-a]pyrazine hydrochloride
• (R)-OCTAHYDRO-1H-PYRIDO[1,2-A]PYRAZINE HYDROCHLORIDE
• (9aR)-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazine;hydrochloride
• CS-0255880
• 2568496-51-3
• E72310

• MDL： MFCD31801613
• Inchi： 1S/C8H16N2.ClH/c1-2-5-10-6-4-9-7-8(10)3-1;/h8-9H,1-7H2;1H/t8-;/m1./s1
• InChI Key： QTGTUMDNEOMKKL-DDWIOCJRSA-N
• SMILES： [C@@]12([H])CNCCN1CCCC2.Cl

Computed Properties

• Exact Mass: 176.1080262g/mol
• Monoisotopic Mass: 176.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 2H-Pyrido[1,2-a]pyrazine, octahydro-, hydrochloride (1:1), (9aR)-

Research Briefing on 2H-Pyrido[1,2-a]pyrazine, octahydro-, hydrochloride (1:1), (9aR)- (CAS: 2568496-51-3)

Recent studies on the compound 2H-Pyrido[1,2-a]pyrazine, octahydro-, hydrochloride (1:1), (9aR)- (CAS: 2568496-51-3) have highlighted its potential applications in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique octahydro-pyrido[1,2-a]pyrazine scaffold, has garnered attention due to its promising pharmacological properties and its role as a versatile intermediate in drug discovery.

The synthesis and characterization of this compound have been explored in several recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity. The hydrochloride salt form (1:1) has been particularly noted for its improved solubility and stability, making it a favorable candidate for further pharmacological evaluations.

In terms of biological activity, preliminary studies suggest that this compound exhibits significant binding affinity towards specific neurotransmitter receptors, particularly those involved in the modulation of central nervous system (CNS) functions. These findings open up potential avenues for the development of novel therapeutics targeting neurological disorders such as anxiety, depression, and neurodegenerative diseases.

Further investigations into the mechanism of action have revealed that the (9aR)-enantiomer displays enhanced selectivity and potency compared to its stereoisomers. This enantiomeric specificity underscores the importance of stereochemistry in the design of effective pharmacological agents. Computational modeling and molecular docking studies have provided insights into the interactions between this compound and its target receptors, facilitating the rational design of derivatives with optimized properties.

Recent advancements in synthetic methodologies have also been reported, enabling the scalable production of this compound with high yield and purity. These developments are critical for supporting ongoing preclinical studies and future clinical trials. Additionally, the compound's compatibility with various formulation strategies has been explored, highlighting its potential for diverse drug delivery systems.

In conclusion, 2H-Pyrido[1,2-a]pyrazine, octahydro-, hydrochloride (1:1), (9aR)- (CAS: 2568496-51-3) represents a promising scaffold in medicinal chemistry with broad therapeutic potential. Continued research efforts are expected to further elucidate its pharmacological profile and expand its applications in drug development. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in the chemical biology and pharmaceutical sectors.